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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the in vitro evaluation of

Trimidox hydrochloride, a compound identified as 3,4,5-trihydroxybenzamidoxime, a potent

ribonucleotide reductase inhibitor. This document outlines methodologies for assessing its

cytotoxic, antioxidant, and anti-inflammatory properties.

Overview of Trimidox Hydrochloride (3,4,5-
trihydroxybenzamidoxime)
Trimidox (3,4,5-trihydroxybenzamidoxime) is a ribonucleotide reductase inhibitor that has

shown potential as an anti-neoplastic and anti-inflammatory agent. Its mechanism of action

involves the inhibition of the rate-limiting enzyme in the de novo synthesis of deoxynucleoside

triphosphates, which is crucial for DNA synthesis and repair. This activity leads to the induction

of apoptosis in cancer cells and the suppression of T-cell proliferation and inflammatory

cytokine production. The phenolic structure of Trimidox also suggests potential antioxidant

activity through free radical scavenging.

Experimental Protocols
Assessment of Cytotoxicity
This protocol details the determination of the cytotoxic effects of Trimidox hydrochloride on a

human cancer cell line using a colorimetric MTT assay.
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Experimental Workflow for Cytotoxicity Assessment

Cell Culture Treatment MTT Assay

Seed HL-60 cells in 96-well plate Incubate for 24 hours Add varying concentrations of Trimidox Incubate for 24-72 hours Add MTT solution Incubate for 4 hours Add solubilization solution Measure absorbance at 570 nm
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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